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Compound of Interest

Compound Name: Dimethyl 4,4'-stilbenedicarboxylate

Cat. No.: B085137 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents are paramount to ensuring a secure laboratory environment and

regulatory compliance. This guide provides a comprehensive, step-by-step procedure for the

proper disposal of Dimethyl 4,4'-stilbenedicarboxylate, emphasizing safety and adherence to

environmental regulations.

According to available safety data, Dimethyl cis-stilbene-4,4'-dicarboxylate is not classified as a

hazardous material under the 2012 OSHA Hazard Communication Standard.[1] However, it is

crucial to recognize that all chemical waste must be managed responsibly. Chemical waste

generators are ultimately responsible for determining if a discarded chemical qualifies as

hazardous waste and must consult local, regional, and national regulations for complete and

accurate classification.[1]

Key Physical and Chemical Properties
A summary of the key physical and chemical properties of Dimethyl 4,4'-
stilbenedicarboxylate is provided below to inform safe handling and disposal decisions.
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Property Value

Physical State Solid (Crystals or powder)[1][2]

Appearance White to cream[1][2]

Melting Point
112 - 114 °C (cis-isomer) / 233.5 - 239.5 °C

(trans-isomer)[1][2]

Solubility Insoluble in water[1]

Molecular Formula C18H16O4[2][3]

Molecular Weight 296.31 g/mol

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of Dimethyl 4,4'-
stilbenedicarboxylate. This procedure is designed to be a general guideline; always consult

your institution's specific safety protocols and local regulations.

1. Waste Identification and Classification:

Determine if the Dimethyl 4,4'-stilbenedicarboxylate waste is contaminated with any

hazardous substances.

Even if the pure substance is not classified as hazardous, any mixture may be.

Consult your institution's Environmental Health and Safety (EHS) department for guidance

on classification.

2. Segregation and Storage:

Do not mix Dimethyl 4,4'-stilbenedicarboxylate waste with other chemical waste unless

explicitly permitted by your EHS department.

Store the waste in a designated, well-ventilated, and cool area, away from incompatible

materials.[1]
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Use a chemically resistant, sealable container for storage. Ensure the container is clearly

labeled with the full chemical name: "Dimethyl 4,4'-stilbenedicarboxylate".

3. Personal Protective Equipment (PPE):

When handling the waste, always wear appropriate PPE, including:

Safety glasses or goggles.

Lab coat.

Chemically resistant gloves.

4. Spill Management:

In the event of a spill, avoid generating dust.[1]

Sweep up the solid material and place it into a suitable container for disposal.[1]

Ensure the area is well-ventilated.[1]

5. Final Disposal:

Arrange for the collection of the chemical waste by your institution's EHS department or a

licensed chemical waste disposal contractor.

Never dispose of Dimethyl 4,4'-stilbenedicarboxylate down the drain or in regular trash.[1]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Dimethyl 4,4'-stilbenedicarboxylate.
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Caption: Disposal workflow for Dimethyl 4,4'-stilbenedicarboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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